Cas no 68642-64-8 (4H-Pyran-4-one,2-(aminomethyl)-5-hydroxy-)

• Product Name: 4H-Pyran-4-one,2-(aminomethyl)-5-hydroxy-
• CAS No: 68642-64-8
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 510610
• PubChem ID: 3841
• Update Time: 2025-05-19

4H-Pyran-4-one,2-(aminomethyl)-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-(aminomethyl)-5-hydroxy-
• 2-(aminomethyl)-5-hydroxy-4H-Pyran-4-one
• 2-(aminomethyl)-5-hydroxypyran-4-one
• Aminokojic acid
• KOJIC AMINE
• 2-Aminomethyl-5-hydroxy-pyran-4-one
• AKOS006282159
• EN300-77265
• CHEMBL3246269
• Aminokojicacid
• DTXSID50218734
• W85QYB4TNS
• AULIQBZSRZXJJU-UHFFFAOYSA-N
• FT-0608724
• SCHEMBL3571439
• 68642-64-8
• 4H-Pyran-4-one, 2-(aminomethyl)-5-hydroxy-

• Inchi： 1S/C6H7NO3/c7-2-4-1-5(8)6(9)3-10-4/h1,3,9H,2,7H2
• InChI Key： AULIQBZSRZXJJU-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1CN)=O)O

Computed Properties

• Exact Mass: 157.03800
• Monoisotopic Mass: 141.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: -1.2

Experimental Properties

• Density: 1.435
• Boiling Point: 336°Cat760mmHg
• Flash Point: 157°C
• Refractive Index: 1.604
• PSA: 96.69000
• LogP: 0.00110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 4H-Pyran-4-one,2-(aminomethyl)-5-hydroxy-

Compound CAS No. 68642-64-8: 4H-Pyran-4-one, 2-(aminomethyl)-5-hydroxy-

The compound with CAS No. 68642-64-8, commonly referred to as 4H-Pyran-4-one, 2-(aminomethyl)-5-hydroxy, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyranones, which are cyclic ketones with a six-membered ring containing one oxygen atom. The pyranone structure is a derivative of pyran, where the ketone group is located at the 4-position of the ring. The presence of an aminomethyl group at the 2-position and a hydroxyl group at the 5-position introduces unique chemical properties and functional groups that make this compound versatile for various applications.

Recent studies have highlighted the potential of 4H-Pyran-4-one, 2-(aminomethyl)-5-hydroxy in drug discovery and development. Researchers have explored its role as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The aminomethyl group provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, modifications to this group have been shown to improve solubility and bioavailability, which are critical factors in drug delivery systems.

In terms of synthesis, the compound can be prepared through various methods, including condensation reactions and enzymatic catalysis. One notable approach involves the use of Michael addition reactions, where the hydroxyl group at the 5-position plays a crucial role in directing the regioselectivity of the reaction. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is essential for applications in asymmetric synthesis.

The pyranone core of this compound has also been implicated in antioxidant and anti-inflammatory activities. Experimental data from recent studies suggest that 4H-Pyran-4-one, 2-(aminomethyl)-5-hydroxy exhibits potent radical scavenging properties, making it a promising candidate for use in nutraceuticals and cosmeceuticals. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its potential role in treating chronic inflammatory diseases.

Another area of interest is the application of this compound in materials science. The aminomethyl group enables cross-linking reactions, which can be exploited in the development of novel polymers and biomaterials. These materials exhibit improved mechanical properties and biocompatibility, making them suitable for use in tissue engineering and drug delivery systems.

From an environmental perspective, researchers have also explored the biodegradability and eco-friendly synthesis routes for 4H-Pyran-4-one, 2-(aminomethyl)-5-hydroxy. Green chemistry approaches, such as using renewable feedstocks and catalytic systems derived from natural sources, have been employed to minimize the environmental footprint of its production processes.

In conclusion, CAS No. 68642-64-8, or 4H-Pyran-4-one, 2-(aminomethyl)-5-hydroxy, is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across diverse fields.